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Compound of Interest

dimethyl 4-methoxypyridine-2,6-
Compound Name:
dicarboxylate

Cat. No.: B010923

An In-depth Technical Guide to Dimethyl 4-
methoxypyridine-2,6-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, relevant
experimental protocols, and the broader context of dimethyl 4-methoxypyridine-2,6-
dicarboxylate and related pyridine derivatives in medicinal chemistry. While specific
experimental data for the melting and boiling points of dimethyl 4-methoxypyridine-2,6-
dicarboxylate are not readily available in standard chemical databases, this guide outlines the
standard methodologies for their determination and contextualizes the compound's
significance.

Section 1: Physical Properties of Dimethyl 4-
methoxypyridine-2,6-dicarboxylate

Precise experimental values for the melting and boiling points of dimethyl 4-methoxypyridine-
2,6-dicarboxylate are not prominently reported in publicly accessible chemical literature and
databases. However, computed data from resources such as PubChem provide theoretical
estimates. It is crucial for research and development purposes to determine these values
experimentally.
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Table 1: Computed and General Physical Properties

Property Value/iInformation Source

Experimental data not

Melting Point )
available.
- ) Experimental data not
Boiling Point )
available.
Molecular Formula C10H11NOs PubChem[1]
Molecular Weight 225.20 g/mol PubChem[1]

dimethyl 4-methoxypyridine-
IUPAC Name ] PubChem[1]
2,6-dicarboxylate

CAS Number 19872-93-6 PubChem[1]

Section 2: Experimental Protocols for Physical
Property Determination

The determination of melting and boiling points is fundamental for the characterization and
purity assessment of a chemical compound. Standard laboratory procedures for these
measurements are detailed below.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The presence
of impurities typically depresses and broadens the melting point range.

Methodology: Capillary Method

e Sample Preparation: A small amount of the finely powdered, dry crystalline dimethyl 4-
methoxypyridine-2,6-dicarboxylate is packed into a thin-walled capillary tube, sealed at
one end.
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e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block or an oil bath and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, to
ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the last crystal melts (completion of melting) are recorded. This
range is the melting point of the substance.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

o Sample Preparation: A small volume (a few milliliters) of liquid dimethyl 4-methoxypyridine-
2,6-dicarboxylate is placed in a small test tube or fusion tube. A capillary tube, sealed at
one end, is inverted and placed inside the test tube with the open end submerged in the
liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone olil).

e Heating: The side arm of the Thiele tube is gently heated, which allows for uniform heating of
the oil bath through convection.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. The heating is then discontinued. The temperature at which the
bubbling stops and the liquid begins to be drawn into the capillary tube is recorded as the
boiling point.

Section 3: Synthesis and Chemical Context

Pyridine dicarboxylic acid derivatives are significant in various chemical and pharmaceutical
applications. The synthesis of these compounds often involves multi-step processes.
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A general workflow for the synthesis of a pyridine dicarboxylate derivative might involve the
formation of the pyridine ring followed by modification of the substituent groups.

General Synthetic Workflow for Pyridine Dicarboxylates

Starting Materials
(e.g., dicarbonyl compounds, ammonia)

ondensation

Pyridine Ring Formation
(e.g., Hantzsch Synthesis)

xidation

Functional Group Interconversion
(e.g., Oxidation of alkyl groups to carboxylic acids)

cid-catalyzed

Esterification
(e.g., with Methanol)

l

Purification
(e.g., Recrystallization, Chromatography)

;

Final Product
(dimethyl pyridine-dicarboxylate)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of dimethyl pyridine-dicarboxylate derivatives.
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Section 4: Relevance in Drug Discovery and
Development

Pyridine and its derivatives are privileged scaffolds in medicinal chemistry, appearing in a wide
array of approved drugs. The nitrogen atom in the pyridine ring can act as a hydrogen bond
acceptor and can be protonated, which influences the compound's solubility, bioavailability, and
interaction with biological targets.

The introduction of methoxy and dicarboxylate groups can significantly modulate the electronic
properties, lipophilicity, and binding interactions of the parent pyridine scaffold. These
modifications are crucial in the drug design process to optimize potency, selectivity, and
pharmacokinetic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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